Cas no 33186-56-0 (3-methyl-1H-Indole-2-methanol)

• Product Name: 3-methyl-1H-Indole-2-methanol
• CAS No: 33186-56-0
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1110993
• PubChem ID: 12594699
• Update Time: 2025-04-20

3-methyl-1H-Indole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-Indole-2-methanol
• (3-methyl-1H-indol-2-yl)methanol
• Methylol-3-methyl-indol
• 33186-56-0
• AT36068
• SCHEMBL13301938

• Inchi： 1S/C10H11NO/c1-7-8-4-2-3-5-9(8)11-10(7)6-12/h2-5,11-12H,6H2,1H3
• InChI Key： BYNYWOCKJMPYRJ-UHFFFAOYSA-N
• SMILES： OCC1=C(C)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36Ų